Cas no 86630-77-5 (2-hydroxy-3-methylpentanoic acid)

• Product Name: 2-hydroxy-3-methylpentanoic acid
• CAS No: 86630-77-5
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 2081197
• PubChem ID: 6453046
• Update Time: 2025-04-21

2-hydroxy-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methylpentanoic acid
• 2-hydroxy-3-methyl-valeric acid
• 3-methyl-2-oxopentanoic acid
• alpha-hydroxy-beta-methyl-n-valeric acid
• alpha-Oxy-beta-methyl-butan-alpha-carbonsaeure
• alpha-Oxy-beta-methyl-n-valeriansaeure
• beta-Methyl-beta-ae
• AC1O56N7
• DTXCID40375002
• 86630-77-5
• (2S,3R)-2-hydroxy-3-methylpentanoicacid
• (2S,3R)-2-hydroxy-3-methylpentanoic acid
• DTXSID00424166
• SCHEMBL3131000
• (+)-(2S, 3R)-2-hydroxy-3-methylpentanoic acid
• RILPIWOPNGRASR-UHNVWZDZSA-N
• DB-130846

• Inchi： 1S/C6H12O3/c1-3-4(2)5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t4-,5+/m1/s1
• InChI Key： RILPIWOPNGRASR-UHNVWZDZSA-N
• SMILES： O[C@H](C(=O)O)[C@H](C)CC

Computed Properties

• Exact Mass: 132.078644241g/mol
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids